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Compound of Interest

Compound Name: Calcium picrate

Cat. No.: B104147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth review of the existing literature on Calcium Picrate
(Ca(C₆H₂N₃O₇)₂), a metallic salt of picric acid. The document covers its synthesis,

physicochemical properties, structural characteristics, and potential biological relevance, with a

focus on presenting quantitative data and detailed experimental protocols. It is intended to

serve as a core resource for professionals in research, chemical synthesis, and drug

development.

Physicochemical and Structural Properties
Calcium picrate is an alkaline-earth metal picrate that exists as a yellowish crystalline solid.[1]

Like many other metallic picrates, it is known for its explosive properties, particularly when

dehydrated.[1][2][3] The compound's properties are derived from the interaction between the

calcium cation (Ca²⁺) and two picrate anions. The picrate ligand typically acts in a bidentate

fashion, with the phenolic oxygen and an oxygen from an ortho-nitro group coordinating to the

calcium ion.[4] The calcium cation in its picrate salts generally exhibits a coordination number

ranging from 6 to 9, with 7 and 8 being the most common.[4]

Data Presentation: Physicochemical Properties
A summary of the key physicochemical properties of calcium picrate is presented below.
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Property Value Source

Molecular Formula C₁₂H₄CaN₆O₁₄ [5]

Molecular Weight 496.27 g/mol [5][6]

Exact Mass 495.9411397 Da [5][7]

Hydrogen Bond Acceptor

Count
14 [7]

Hydrogen Bond Donor Count 0 [7]

Heavy Atom Count 33 [7]

CAS Number 16824-78-5 [5][7]

Canonical SMILES

C1=C(C=C(C(=C1--INVALID-

LINK--[O-])[O-])--INVALID-

LINK--[O-])--INVALID-LINK--

[O-].C1=C(C=C(C(=C1--

INVALID-LINK--[O-])[O-])--

INVALID-LINK--[O-])--

INVALID-LINK--[O-].[Ca+2]

[7]

Table 1: Summary of the key physicochemical properties of Calcium Picrate.

Synthesis and Purification
The synthesis of calcium picrate is most commonly achieved through two primary methods:

the reaction of picric acid with calcium carbonate or with calcium hydroxide.[4] An alternative

approach involves a double displacement reaction.[4] The choice of method impacts reaction

time, yield, and purity. For industrial-scale production, the calcium carbonate route is often

preferred for its cost-effectiveness, while the calcium hydroxide method is noted for its higher

efficiency and yield in a laboratory setting.[4]

Data Presentation: Comparison of Synthesis Methods
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Parameter Calcium Hydroxide Method
Calcium Carbonate
Method

Reaction Time ~2 hours 4–6 hours

Yield 85–90% 75–80%

Purity >98% 95–97%

Optimal Temperature Not specified, rapid reaction 40–50°C

Table 2: A comparative analysis of the two primary synthesis methods for Calcium Picrate.[4]

Experimental Protocols
Detailed methodologies for the primary synthesis routes and subsequent purification are

provided below.

Protocol 2.1: Synthesis via Reaction with Calcium Carbonate

Reaction Setup: A solution of picric acid (e.g., 1%) is prepared in a suitable solvent, such as

deionized water.[1]

Addition of Reactant: Solid calcium carbonate (CaCO₃) is slowly added to the acidic picric

acid solution while stirring. The reaction is characterized by the evolution of carbon dioxide

gas.[4][8]

Reaction Conditions: The mixture is stirred continuously for 4–6 hours. The temperature is

maintained in an optimal range of 40–50°C to facilitate the reaction without degrading the

picric acid.[4]

Filtration: After the reaction is complete, the mixture is filtered to remove any unreacted

calcium carbonate.[4]

Crystallization: The filtrate is then cooled to approximately 10°C to aid in the precipitation of

the crude calcium picrate product.[4]

Collection: The precipitated crystals are collected via filtration.
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Protocol 2.2: Synthesis via Reaction with Calcium Hydroxide

Reaction Setup: Prepare a solution of picric acid.

Addition of Reactant: Slowly add calcium hydroxide (Ca(OH)₂) to the picric acid solution.

Reaction Conditions: This reaction is typically rapid and concludes within approximately two

hours, offering high yields.[4]

Product Collection: Follow steps 4-6 from the calcium carbonate protocol to isolate the

product.

Protocol 2.3: General Purification (Recrystallization)

Dissolution: The crude calcium picrate product is dissolved in a minimal amount of a hot

solvent, such as acetone or an ethanol-water mixture.[1][4]

Hot Filtration: The hot solution is filtered to remove any insoluble impurities.[4]

Crystallization: The hot filtrate is allowed to cool slowly to room temperature, promoting the

formation of purified calcium picrate crystals.[4]

Collection: The purified crystals are collected using vacuum filtration.[4]

Washing: The collected crystals are rinsed with a small amount of cold solvent to remove

any residual impurities from the crystal surface.[4]

Drying: The final product is dried, often by draft ventilation or in a vacuum.[1]

Visualization: Synthesis and Purification Workflow
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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